4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}nicotinamide

• IUPAC Name: 4,6-dimethyl-2-[2-(4-methylphenyl)-2-oxoethyl]sulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C17H18N2O2S/c1-10-4-6-13(7-5-10)14(20)9-22-17-15(16(18)21)11(2)8-12(3)19-17/h4-8H,9H2,1-3H3,(H2,18,21)
• InChI Key: MWMAPEHVMCKGKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=C(C(=CC(=N2)C)C)C(=O)N
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

4,6-Dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}nicotinamide is a nicotinamide derivative featuring a 4,6-dimethyl-substituted pyridine core, a thioether linkage, and a 2-(4-methylphenyl)-2-oxoethyl substituent. The compound’s design likely aims to optimize interactions with biological targets, leveraging the thioether group’s electron-rich nature and the aromatic 4-methylphenyl moiety for enhanced binding or solubility.

Biological Activity

4,6-Dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}nicotinamide is a compound of interest due to its potential biological activities, particularly in the field of cancer research. This article reviews the existing literature on its synthesis, biological activity, and potential therapeutic applications.

Chemical Structure and Properties

The compound belongs to the class of nicotinamide derivatives, characterized by a thioether linkage and a ketone functional group. Its chemical formula is C$_{15}$H$_{16}$N$_{2}$O$_{1}$S, and it has been identified for its unique structural properties that contribute to its biological activity.

Synthesis

The synthesis of 4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}nicotinamide typically involves multi-step organic reactions, including the formation of the thioether and subsequent modifications to introduce the nicotinamide moiety. Detailed synthetic routes can vary but often include:

• Formation of Thioether : Reaction of a suitable thiol with an appropriate alkyl halide.
• Introduction of Nicotinamide : Coupling reactions that link the thioether with nicotinamide derivatives.

Cytotoxicity

Recent studies have indicated that 4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}nicotinamide exhibits significant cytotoxic effects against various cancer cell lines.

• Case Study : In vitro assays demonstrated that this compound showed potent inhibitory activity against lung cancer cell lines (NCI-H460 and A549), with IC$_{50}$ values comparable to established chemotherapeutics like 5-Fluorouracil (5-FU) .
• Table 1 summarizes the cytotoxic effects observed in various studies:

Cell Line	IC$_{50}$ (µg/mL)	Reference
NCI-H460	4.07 ± 1.30
A549	13.09 ± 2.45
NCI-H1975	12.82 ± 1.59

The mechanism through which 4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}nicotinamide exerts its cytotoxic effects is thought to involve:

• Inhibition of Cancer Cell Proliferation : The compound may interfere with cellular pathways that regulate cell cycle progression and apoptosis.
• Induction of Apoptosis : Morphological changes indicative of apoptosis were observed in treated cells, including chromatin condensation and cell shrinkage .

Additional Biological Activities

Beyond its cytotoxic properties, preliminary investigations suggest that this compound may also possess:

• Antimicrobial Activity : Related compounds in the nicotinamide family have shown varying degrees of antimicrobial effectiveness, indicating potential broader applications in infectious disease management.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural homology with several nicotinamide and thioacetamide derivatives, as outlined in the evidence. Key comparisons include:

2.1. Substituent Effects on Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
Target Compound*	C₁₈H₂₀N₂O₂S	~330.43	Not reported	4,6-dimethyl, 2-(4-methylphenyl)-2-oxoethylthio
2-[(4-Methylphenyl)thio]nicotinamide	C₁₃H₁₂N₂OS	244.31	Not reported	4-methylphenylthio
4,6-Dimethyl-2-(hexylthio)nicotinamide (4c)	C₁₄H₂₂N₂OS	266.40	112–114	Hexylthio, 4,6-dimethyl
Compound 11 (from )	C₂₀H₁₇N₃O₂S₃	435.57	147–148	4-oxo-thiazolidinone, 4-methylphenyl

Notes:

• The target compound’s higher molecular weight (~330 g/mol) compared to simpler analogs like 2-[(4-methylphenyl)thio]nicotinamide (244 g/mol) reflects the addition of the 4,6-dimethyl groups and the oxoethyl moiety, which may enhance lipophilicity and steric bulk .
• Melting points vary significantly: alkylthio derivatives (e.g., 4c) melt at lower temperatures (~112°C), while aromatic or heterocyclic substituents (e.g., compound 11) elevate melting points due to increased rigidity .

2.4. Solubility and Stability

• The 2-(4-methylphenyl)-2-oxoethylthio group may improve solubility in polar solvents compared to purely alkylthio derivatives (e.g., 4c) due to the ketone’s polarity.
• Stability: Thioether bonds are generally stable under physiological conditions, but the oxoethyl group could introduce susceptibility to enzymatic hydrolysis, affecting bioavailability.